Cas no 884494-91-1 (2,4-dibromo-5-fluoro-3-nitro-pyridine)
2,4-Dibromo-5-fluoro-3-nitropyridine is a halogenated and nitrated pyridine derivative with significant utility in synthetic organic chemistry. Its key structural features—bromine and fluorine substituents, along with a nitro group—enhance its reactivity, making it a versatile intermediate for nucleophilic aromatic substitution and cross-coupling reactions. The electron-withdrawing nitro group further facilitates functionalization at adjacent positions. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex heterocyclic frameworks. Its high purity and stability under standard conditions ensure reliable performance in multi-step syntheses. The presence of multiple reactive sites allows for selective modifications, enabling precise control over downstream molecular design.
884494-91-1 structure
Product Name:2,4-dibromo-5-fluoro-3-nitro-pyridine
CAS No:884494-91-1
MF:C5HBr2FN2O2
MW:299.880042791367
MDL:MFCD05662393
CID:706752
PubChem ID:22309082
Update Time:2025-10-29
2,4-dibromo-5-fluoro-3-nitro-pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dibromo-5-fluoro-3-nitropyridine
- Pyridine,2,4-dibromo-5-fluoro-3-nitro-
- 2,4-dibromo-3-nitro-5-fluoropyridine
- QC-6622
- 2,4-dibromo-5-fluoro-3-nitro-pyridine
- 2,4-Dibromo-5-fluoro-3-nitropyridine (ACI)
- BS-42690
- MFCD05662393
- AKOS015891886
- C5HBr2FN2O2
- SCHEMBL15769981
- DTXSID00624548
- D94868
- CS-0157879
- RUKHOWBZNXYATH-UHFFFAOYSA-N
- SY323270
- 884494-91-1
-
- MDL： MFCD05662393
- Inchi： 1S/C5HBr2FN2O2/c6-3-2(8)1-9-5(7)4(3)10(11)12/h1H
- InChI Key： RUKHOWBZNXYATH-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C(Br)=C(F)C=NC=1Br)=O
Computed Properties
- Exact Mass: 297.83900
- Monoisotopic Mass: 297.83888g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 58.7Ų
Experimental Properties
- PSA: 58.71000
- LogP: 3.17710
2,4-dibromo-5-fluoro-3-nitro-pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TA078-50mg |
2,4-dibromo-5-fluoro-3-nitro-pyridine |
884494-91-1 | 95+% | 50mg |
385.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TA078-200mg |
2,4-dibromo-5-fluoro-3-nitro-pyridine |
884494-91-1 | 95+% | 200mg |
962.0CNY | 2021-07-15 | |
| Chemenu | CM124204-1g |
2,4-dibromo-5-fluoro-3-nitropyridine |
884494-91-1 | 95% | 1g |
$355 | 2021-08-05 | |
| Chemenu | CM124204-250mg |
2,4-dibromo-5-fluoro-3-nitropyridine |
884494-91-1 | 95% | 250mg |
$173 | 2023-02-18 | |
| Chemenu | CM124204-1g |
2,4-dibromo-5-fluoro-3-nitropyridine |
884494-91-1 | 95% | 1g |
$456 | 2023-02-18 | |
| Chemenu | CM124204-5g |
2,4-dibromo-5-fluoro-3-nitropyridine |
884494-91-1 | 95% | 5g |
$1770 | 2023-02-18 | |
| Apollo Scientific | PC445053-1g |
2,4-Dibromo-5-fluoro-3-nitropyridine |
884494-91-1 | 95% | 1g |
£148.00 | 2025-02-21 | |
| Alichem | A029194432-1g |
2,4-Dibromo-5-fluoro-3-nitropyridine |
884494-91-1 | 95% | 1g |
$387.60 | 2023-08-31 | |
| eNovation Chemicals LLC | Y1104373-1g |
2,4-dibromo-5-fluoro-3-nitropyridine |
884494-91-1 | 95% | 1g |
$400 | 2024-07-23 | |
| eNovation Chemicals LLC | D248907-100g |
2,4-Dibromo-5-fluoro-3-nitropyridine |
884494-91-1 | 95% | 100g |
$9850 | 2024-08-03 |
2,4-dibromo-5-fluoro-3-nitro-pyridine Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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